6-(4-Fluoro-3-(trifluoromethyl)phenyl)picolinaldehyde

• Molecular Formula: C13H7F4NO
• Molecular Weight: 269.19 g/mol
• IUPAC Name: 6-[4-fluoro-3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde
• InChI: InChI=1S/C13H7F4NO/c14-11-5-4-8(6-10(11)13(15,16)17)12-3-1-2-9(7-19)18-12/h1-7H
• InChI Key: QKVUHKJGSXEFQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C2=CC(=C(C=C2)F)C(F)(F)F)C=O

Description

6-(4-Fluoro-3-(trifluoromethyl)phenyl)picolinaldehyde is a useful research compound. Its molecular formula is C13H7F4NO and its molecular weight is 269.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromopicolinaldehyde (1.00 g, 5.38 mmol) in dioxane (30 mL) at ambient temperature was added 4-fluoro-3-(trifluoromethyl)phenylboronic acid (1.11 g, 5.38 mmol), 2M cesium carbonate (8.0 mL, 16 mmol) and 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride dichloromethane complex (0.220 g, 0.269 mmol). The mixture was degassed (3× vacuum/purge N2), then heated at 80° C. overnight. After cooling to room temperature the mixture was concentrated and the residue partitioned between water and CH2Cl2. The organic extract was concentrated and purified by chromatography (10% ethyl acetate:hexanes) to provide 1.31 g (91%) of the title compound. MS (DCI+) m/z 270 (M+H).